Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate

Core Science & Biosynthesis

The Uncharted Territory of Aza-silaspiro[4.4]nonanes: A Technical Guide for Pioneering Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a New Course in Spirocyclic Chemistry

The confluence of silicon's unique chemical properties with the structurally rich framework of aza-spirocycles presents a compelling, yet largely unexplored, frontier in medicinal chemistry. This guide ventures into the theoretical landscape of a novel class of compounds: aza-silaspiro[4.4]nonane derivatives . While the carbonaceous counterparts, azaspiro[4.4]nonanes, have established their significance as scaffolds for potent therapeutics, the introduction of a silicon atom at the spirocyclic center is poised to unlock new pharmacological potential.[1]

This document serves as a conceptual roadmap for researchers and drug development professionals. In the absence of extensive literature on aza-silaspiro[4.4]nonanes, we will extrapolate from established synthetic methodologies for related compounds and the known impact of silicon in bioisosteric replacement. Our objective is to provide a foundational understanding and a strategic framework for the synthesis, characterization, and potential applications of these novel chemical entities.

I. The Silicon Advantage: Rationale for Aza-silaspiro[4.4]nonane Synthesis

The strategic incorporation of silicon into drug candidates can profoundly influence their physicochemical and pharmacokinetic properties.[2] Replacing a quaternary carbon with a silicon atom in the spiro[4.4]nonane core is hypothesized to:

• Modulate Lipophilicity: The increased lipophilicity of organosilicon compounds can enhance cell membrane permeability and tissue penetration.[2]

• Alter Metabolic Stability: The Si-C bond is generally more stable to metabolic degradation than a C-C bond, potentially leading to longer half-lives of drug candidates.

• Fine-tune Biological Activity: The distinct bond lengths and angles of silicon compared to carbon can alter the three-dimensional conformation of the molecule, leading to novel interactions with biological targets.[2]

• Introduce Novel Chemical Handles: The silicon atom can be functionalized, offering new avenues for derivatization and the attachment of pharmacophoric groups.

II. Proposed Synthetic Strategies: A Blueprint for Innovation

While direct synthetic routes to aza-silaspiro[4.4]nonanes are not yet established in the literature, we can propose plausible pathways based on the synthesis of azaspiro[4.4]nonanes and known organosilicon reactions.

A. Strategy 1: Cyclopentane Ring Formation on a Pre-existing Silapyrrolidine

This approach leverages a pre-formed silicon-containing pyrrolidine ring as the foundational building block.

Conceptual Workflow:

Caption: Proposed synthesis of the aza-silaspiro[4.4]nonane core.

Experimental Protocol (Hypothetical):

• Synthesis of a Dichlorosilyl-functionalized Precursor: Begin with a commercially available dichlorosilane, for instance, dichlorodimethylsilane. React this with a suitable protected amino-dianion to form a five-membered silapyrrolidine ring.

• Introduction of a Cyclization Handle: The silapyrrolidine intermediate would then be functionalized with a side chain containing a reactive group suitable for intramolecular cyclization, such as a terminal alkene or an alkyl halide.

• Intramolecular Cyclization: A key step would involve an intramolecular reaction, such as a hydrosilylation for an alkene-containing side chain or a Barbier-type reaction for an alkyl halide, to form the second five-membered ring, thus creating the spirocyclic silicon center.

• Deprotection and Derivatization: Subsequent deprotection of the nitrogen atom would yield the core aza-silaspiro[4.4]nonane, which can then be further derivatized.

B. Strategy 2: Pyrrolidine Ring Formation on a Pre-existing Silacyclopentane

An alternative strategy involves the construction of the nitrogen-containing ring onto a pre-existing silacyclopentane.

Conceptual Workflow:

Caption: Alternative synthetic route to the aza-silaspiro[4.4]nonane scaffold.

Experimental Protocol (Hypothetical):

• Preparation of a Functionalized Silacyclopentane: Start with a silacyclopentane bearing reactive handles, such as halo or alkoxy groups, on the silicon atom.

• Attachment of the Pyrrolidine Precursor: Nucleophilic substitution at the silicon center with a suitably protected aminoalkyl Grignard or organolithium reagent would introduce the precursor to the pyrrolidine ring.

• Ring-Closing Reaction: An intramolecular cyclization, potentially via an N-alkylation or a reductive amination, would form the pyrrolidine ring, completing the aza-silaspiro[4.4]nonane skeleton.

• Further Modification: As with the first strategy, subsequent deprotection and derivatization would allow for the synthesis of a library of novel compounds.

III. Proposed Characterization and Analytical Protocols

The unambiguous characterization of these novel derivatives is paramount. A multi-technique approach will be essential for structural elucidation and purity assessment.

Analytical Technique	Purpose	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Primary structural elucidation	1H, 13C, and 29Si NMR will be crucial. 29Si NMR will confirm the presence and chemical environment of the silicon atom. 2D NMR techniques (COSY, HSQC, HMBC) will establish connectivity.
Mass Spectrometry (MS)	Molecular weight determination and fragmentation analysis	High-resolution mass spectrometry (HRMS) will provide accurate mass and elemental composition. Fragmentation patterns can offer structural insights.
X-ray Crystallography	Definitive three-dimensional structure determination	Single-crystal X-ray diffraction will provide unequivocal proof of the spirocyclic structure, including bond lengths and angles around the silicon atom.
Infrared (IR) Spectroscopy	Functional group identification	Characteristic absorptions for N-H, C-H, and potentially Si-C bonds will be observed.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and separation of diastereomers	Chiral HPLC may be necessary for the separation and analysis of enantiomers if asymmetric synthetic methods are employed.

IV. Potential Applications in Drug Discovery: A Look to the Future

Drawing parallels from the known biological activities of azaspiro[4.4]nonane derivatives and other organosilicon compounds, we can anticipate several promising therapeutic areas for these novel scaffolds.

• Central Nervous System (CNS) Disorders: Azaspiro[4.4]nonane derivatives have shown promise as modulators of nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive disorders.[3] The altered lipophilicity of aza-silaspiro[4.4]nonanes could enhance their ability to cross the blood-brain barrier, making them attractive candidates for treating neurodegenerative diseases.

• Oncology: The unique three-dimensional structure of spirocycles can lead to high-affinity interactions with protein targets. The incorporation of silicon could lead to novel kinase inhibitors or modulators of other cancer-related pathways.

• Infectious Diseases: The development of new antibacterial and antiviral agents is a global health priority. Aza-silaspiro[4.4]nonane libraries could be screened against a range of microbial targets.

V. A Call to Action: The Path Forward

The synthesis of aza-silaspiro[4.4]nonane derivatives represents a significant, yet achievable, challenge in synthetic organic chemistry. The potential rewards, in terms of novel intellectual property and the development of new therapeutic agents, are substantial. This guide has laid out a conceptual framework to inspire and direct these research endeavors. The next steps for the scientific community are clear:

• Proof-of-Concept Synthesis: The development of a robust and reproducible synthetic route to the core aza-silaspiro[4.4]nonane scaffold is the critical first step.

• Library Synthesis and Screening: The generation of a diverse library of derivatives with varied substituents on the nitrogen and the carbocyclic ring will be essential for exploring the structure-activity relationships.

• In-depth Biological Evaluation: Promising candidates should be subjected to rigorous in vitro and in vivo testing to validate their therapeutic potential.

The journey into the chemistry of aza-silaspiro[4.4]nonanes is just beginning. For those willing to embrace the challenge, the potential for discovery is immense.

References

• Franz, A. K. (2007). The synthesis of biologically active organosilicon small molecules. Current Opinion in Drug Discovery & Development, 10(6), 654–671. Available at: [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(26), 22005–22016. Available at: [Link]

• Kiyokawa, K., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2036–2042. Available at: [Link]

• MDPI. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(10), 4220. Available at: [Link]

• PubChem. (n.d.). 1-Oxa-6-azaspiro[4.4]nonane. Retrieved February 17, 2026, from [Link]

• Showell, G. A., & Mills, J. S. (2003). The role of spirocycles in drug discovery. Drug Discovery Today, 8(12), 551–556.

• Tietze, L. F., & Kosch, W. (1998). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Synthesis, 1998(12), 1711–1722. Available at: [Link]

• Various Authors. (2010). Synthesis of azaspirocycles and their evaluation in drug discovery. Angewandte Chemie International Edition, 49(20), 3524-3527. Available at: [Link]

• Various Authors. (2007). Synthesis of aza- and thia-spiroheterocycles and attempted synthesis of spiro sulfonium compounds related to salacinol. Carbohydrate Research, 342(15), 2216-2226. Available at: [Link]

• Various Authors. (2012). Organosilicon Molecules with Medicinal Applications. Journal of Medicinal Chemistry, 55(21), 9436-9452. Available at: [Link]

• Various Authors. (1987). STUDIES ON BIOACTIVE ORGANO-SILICON COMPOUNDS. Periodica Polytechnica Chemical Engineering, 31(3), 115-120. Available at: [Link]

• Various Authors. (2022). Functionalized 10-Membered Aza- and Oxaenediynes through the Nicholas Reaction. Molecules, 27(18), 6041. Available at: [Link]

• Various Authors. (2025). Recent Advances in the Synthesis and Applications of Nitrogen-Containing Macrocyclic Arenes. Molecules, 30(18), 3646. Available at: [Link]

• Various Authors. (2015). Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. Tetrahedron Letters, 56(47), 6656-6658. Available at: [Link]

• Various Authors. (2017). Synthesis of aza-spiro compounds in aqueous micellar solutions. Green Chemistry, 19(2), 439-443. Available at: [Link]

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Structural Characterization of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate: A Technical Guide

Topic: Structural Characterization of Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Structural Biologists

Executive Summary & Bioisosteric Significance

Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate represents a sophisticated class of "silaproline" derivatives. In drug design, this molecule serves as a conformationally restricted bioisostere of proline. By replacing the

-carbon of the pyrrolidine ring with a silicon atom (a "silicon switch") and tethering the substituents into a spirocyclic system, researchers can modulate lipophilicity, metabolic stability, and peptide backbone conformation without altering the fundamental recognition elements of the amino acid.

This guide details the structural characterization workflow for this compound, focusing on the unique spectroscopic signatures arising from the silicon center and the spiro-bicyclic framework.

Structural Analysis & Nomenclature

Before instrumental characterization, the topology of the molecule must be understood to interpret data correctly.

• Core Scaffold: A spiro[4.4]nonane system where two five-membered rings share a single silicon atom at position 5.

• Heteroatoms: Nitrogen at position 2 (part of the proline-like ring).

• Functionalization: A methyl ester at position 3 (analogous to the

  -carbon of amino acids).

• Stereochemistry: The C3 position is chiral. In biological applications, the

  -enantiomer (L-proline analog) is the primary target.

Key Structural Differences (Proline vs. Silaspiro-analog):

• Bond Length:

  bonds (~1.87 Å) are significantly longer than bonds (1.54 Å). This expands the ring size, altering the ring pucker parameters.

• Lipophilicity: The silyl group increases

  , enhancing membrane permeability.[1]

• Conformational Lock: The spiro-fusion creates steric bulk that restricts the

  and torsional angles when incorporated into peptides, stabilizing secondary structures like -turns or polyproline II helices.

Characterization Workflow

The following diagram outlines the logical flow for validating the identity and purity of the compound, specifically tailoring the approach to organosilicon chemistry.

Figure 1: Step-wise characterization workflow prioritizing purity before advanced spectroscopic validation.

Experimental Protocols & Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Standard proton NMR is insufficient for definitive proof of the spiro-silicon center. A multi-nuclear approach is required.

Protocol: Si NMR via INEPT

Direct detection of

Si is time-consuming due to its negative gyromagnetic ratio and long relaxation times ( ). The INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) pulse sequence is mandatory for efficient characterization.

• Solvent:

  (common) or (if analyzing the HCl salt).

• Internal Standard: Tetramethylsilane (TMS,

  ppm).

• Pulse Sequence: Refocused INEPT optimized for

  (typical for Si-C-H coupling).

• Acquisition: 200-500 scans are usually sufficient with INEPT enhancement.

Expected Chemical Shifts (Table 1)

Nucleus	Position/Assignment	Expected Shift (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> ppm)	Multiplicity	Coupling Constants ( )
Si	Spiro-Si Center	10.0 – 20.0	Singlet	N/A
H	-CH (C3)	3.8 – 4.2	dd	Hz
H	-CH (adj. to N)	2.9 – 3.4	m	Diastereotopic
H	Si-CH (Ring A & B)	0.6 – 1.2	m	Distinctive high-field shift
C	Carbonyl (Ester)	170 – 175	s	N/A
C	-Carbon (C3)	60 – 65	s	N/A
C	Si-CH	10 – 18	s	Satellites seen if conc.[2][3] high

Technical Insight: The protons attached to carbons adjacent to silicon (Si-CH

) are significantly shielded (0.6–1.2 ppm) compared to standard proline protons. This "upfield shift" is the primary diagnostic in the H NMR spectrum.

Mass Spectrometry (MS)

Silicon has a unique isotopic signature that serves as a fingerprint for validation.

• Method: ESI-MS (Positive Mode).

• Diagnostic Feature: Look for the A+1 and A+2 peaks.

  • Si (92.2%)
  • Si (4.7%) Significant A+1 contribution.
  • Si (3.1%) Distinct A+2 peak.

• Fragmentation: In MS/MS, expect loss of the carboxylate group (

  ) followed by stability of the silaspiro cation.

X-Ray Crystallography (Solid State Configuration)

To understand the steric implications of the spiro-system, single-crystal X-ray diffraction is recommended, particularly for the hydrochloride salt which crystallizes readily.

• Crystallization: Slow evaporation of a Methanol/Diethyl Ether mixture.

• Critical Parameter - Ring Pucker: Analyze the torsion angle

  (N-C -C -Si).

  • Observation: Sila-substitution often flattens the ring slightly compared to proline due to the longer C-Si bonds and the larger bond angle of C-Si-C (~100-105°) compared to C-C-C.

  • Spiro Effect: The second ring locks the silicon geometry, preventing the "dimethylsilyl flop" seen in non-spiro silaprolines.

Synthesis Pathway (Contextual)

Understanding the synthesis aids in identifying potential impurities (e.g., uncyclized diallylsilane).

Figure 2: General synthetic logic.[3][4] Impurities often include open-chain silanes if cyclization is incomplete.

Applications in Drug Discovery[1][6][7]

This molecule is not merely a structural curiosity; it is a tool for Bioisosteric Replacement .[1]

• Protease Resistance: The steric bulk of the spiro-silicon center hinders the approach of proteolytic enzymes (peptidases) that typically cleave proline-containing bonds.

• PPII Helix Stabilization: In polyproline sequences, this analog reinforces Polyproline Type II (PPII) helix geometry, critical for protein-protein interactions (e.g., SH3 domain binding).

• Lipophilicity Tuning: The silyl group increases the

  , potentially improving blood-brain barrier (BBB) penetration for CNS targets.

References

• Cavelier, F., et al. (2015). "Silaproline, a Silicon-Containing Proline Surrogate."[5] Peptidomimetics I, Springer.[5]

  • Foundational text on the synthesis and properties of silaproline deriv
• Sieburth, S. M., et al. (1999). "Silanediol-Based Inhibitors of Proteases." Journal of Medicinal Chemistry. Establishes the use of silicon in protease inhibitor design and NMR characteristics of silanes.

• Yong, S. R., et al. (2005).[6] "Synthesis of 2-azaspiro[4.4]nonan-1-ones." Tetrahedron. [7]

  • Provides structural context for the carbon-analog of the spiro system.

• Rowan Scientific. (n.d.). "Silicon as a Bioisostere for Carbon in Drug Design."[1]

  • General principles of silicon bioisosterism including lipophilicity and metabolic stability.[1]

• Fluorochem. (2024). "Product Entry: Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate HCl."

  • Commercial verification of the specific spiro-silane structure.

Sources

• 1. Silicon as a Bioisostere for Carbon in Drug Design | Rowan [rowansci.com]
• 2. Methyl 2-oxa-7-azaspiro[4.4]nonane-8-carboxylate | C9H15NO3 | CID 105441558 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchportal.vub.be [researchportal.vub.be]
• 6. ro.uow.edu.au [ro.uow.edu.au]
• 7. ro.uow.edu.au [ro.uow.edu.au]

Protocols & Analytical Methods

Protocol for the Incorporation of Silaproline into Peptide Synthesis: A Guide for Researchers

Introduction: Silaproline as a Proline Surrogate

In the landscape of peptide-based therapeutics and chemical biology, the ability to modulate peptide structure and function is paramount. Non-canonical amino acids offer a powerful toolkit for enhancing proteolytic stability, increasing cell permeability, and fine-tuning conformational properties. Among these, γ-(dimethylsila)-proline, or silaproline (Sip), has emerged as a compelling proline surrogate. The substitution of the C4 methylene group of proline with a dimethylsilyl moiety introduces subtle yet significant changes to the amino acid's physicochemical properties. Notably, silaproline exhibits increased lipophilicity compared to its natural counterpart, a characteristic that has been linked to enhanced cellular uptake of peptides.[1] Furthermore, the incorporation of silaproline can confer resistance to enzymatic degradation, thereby extending the biological half-life of peptide drugs.[1]

This guide provides a comprehensive overview and detailed protocols for the incorporation of Fmoc-protected silaproline into peptide chains using both solid-phase and solution-phase synthesis methodologies. It is intended for researchers, chemists, and drug development professionals seeking to leverage the unique advantages of this organosilicon amino acid.

Part 1: Solid-Phase Peptide Synthesis (SPPS) of Silaproline-Containing Peptides

Solid-phase peptide synthesis (SPPS) using the Fmoc/tBu strategy is the most common and efficient method for assembling peptide chains. The incorporation of Fmoc-Silaproline-OH is compatible with standard SPPS protocols, though certain considerations regarding steric hindrance should be taken into account.

Core Principles of Silaproline Incorporation in SPPS

The workflow for incorporating silaproline into a peptide sequence via Fmoc-SPPS follows the standard iterative cycle of deprotection, coupling, and washing. The key is to ensure the complete and efficient formation of the peptide bond between the sterically demanding silaproline residue and the growing peptide chain.

Caption: General workflow for Fmoc-SPPS incorporating silaproline.

Materials and Reagents

• Resin: Rink Amide or 2-Chlorotrityl chloride resin are suitable choices.

• Fmoc-Amino Acids: Standard Fmoc-protected amino acids with acid-labile side-chain protecting groups.

• Fmoc-(L)-Silaproline-OH: The key building block for silaproline incorporation.

• Solvents: High-purity N,N-Dimethylformamide (DMF), Dichloromethane (DCM).

• Deprotection Reagent: 20% (v/v) piperidine in DMF.

• Coupling Reagents: See Table 1 for a comparison.

• Activation Base: N,N-Diisopropylethylamine (DIPEA).

• Cleavage Cocktail: Trifluoroacetic acid (TFA)-based cocktail (e.g., Reagent K or a mixture of TFA/H2O/Triisopropylsilane (TIS)).

• Washing Solvents: Methanol (MeOH), Isopropanol (IPA).

• Precipitation Solvent: Cold diethyl ether.

Choosing the Right Coupling Reagent

Due to the secondary amine nature and steric bulk of the dimethylsilyl group, the choice of coupling reagent is critical to ensure high coupling efficiency and minimize racemization.

Coupling Reagent	Class	Performance with Hindered Residues	Key Considerations
HATU	Uronium/Aminium	Excellent	Considered the gold standard for difficult couplings, including proline and its analogs.[2][3] Fast reaction kinetics.
PyBOP	Phosphonium	Very Good	A reliable and effective reagent for sterically hindered amino acids.[2]
HCTU	Uronium/Aminium	Excellent	Similar in efficacy to HATU, offering a highly reactive species for challenging couplings.
TBTU/HBTU	Uronium/Aminium	Good	Standard, cost-effective reagents, but may require longer coupling times or double coupling for silaproline.
DIC/OxymaPure	Carbodiimide/Additive	Good	A safer alternative to HOBt-based additives, providing good coupling efficiency with reduced risk of side reactions.

Table 1. Comparison of Common Coupling Reagents for Silaproline Incorporation.

For silaproline, HATU is highly recommended due to its superior performance in coupling sterically hindered and N-methylated amino acids.[2][4]

Step-by-Step SPPS Protocol for a Model Silaproline-Containing Peptide

This protocol outlines the manual synthesis of a model peptide (e.g., Ac-Ala-Sip-Ala-NH2) on a 0.1 mmol scale using Rink Amide resin.

• Resin Swelling:

  • Place the Rink Amide resin (0.1 mmol) in a fritted syringe reaction vessel.

  • Swell the resin in DMF for 30-60 minutes.

• Fmoc Deprotection (First Amino Acid):

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 3 minutes.

  • Drain and repeat the piperidine treatment for 10 minutes.

  • Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Coupling of the First Amino Acid (e.g., Fmoc-Ala-OH):

  • In a separate vial, dissolve Fmoc-Ala-OH (0.4 mmol, 4 eq.), HATU (0.38 mmol, 3.8 eq.), in DMF.

  • Add DIPEA (0.8 mmol, 8 eq.) and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test (should be negative).

  • Wash the resin with DMF (5x) and DCM (3x).

• Incorporation of Fmoc-Silaproline-OH:

  • Repeat the Fmoc deprotection step as described above to expose the N-terminal amine of the alanine residue.

  • In a separate vial, dissolve Fmoc-Silaproline-OH (0.4 mmol, 4 eq.) and HATU (0.38 mmol, 3.8 eq.) in DMF.

  • Add DIPEA (0.8 mmol, 8 eq.) and pre-activate for 1-2 minutes.

  • Add the activated silaproline solution to the resin and agitate for 2-4 hours . A longer coupling time is recommended due to steric hindrance.

  • Monitor the coupling. Note: The Kaiser test is not suitable for secondary amines like silaproline. An isatin or chloranil test can be used to detect unreacted secondary amines.[3] If the test is positive, a second coupling (double coupling) may be necessary.

  • Wash the resin with DMF (5x) and DCM (3x).

• Chain Elongation and Final Deprotection:

  • Continue the peptide chain elongation by repeating the deprotection and coupling cycles for the remaining amino acids.

  • After the final amino acid is coupled, perform a final Fmoc deprotection.

• Acetylation (Optional):

  • To obtain an N-terminally acetylated peptide, treat the deprotected resin with a solution of acetic anhydride and DIPEA in DMF.

• Cleavage and Global Deprotection:

  • Wash the resin with DCM and dry under a stream of nitrogen.

  • Prepare a cleavage cocktail, for example, Reagent K (TFA/phenol/water/thioanisole/ethanedithiol 82.5:5:5:5:2.5) or a simpler mixture of TFA/water/TIS (95:2.5:2.5). The Si-C bond in silaproline is stable to standard TFA cleavage conditions.

  • Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

  • Filter the cleavage mixture into a cold centrifuge tube containing diethyl ether to precipitate the crude peptide.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether two more times.

  • Dry the crude peptide pellet under vacuum.

Troubleshooting SPPS of Silaproline Peptides

• Incomplete Coupling: If monitoring tests indicate incomplete coupling of silaproline, perform a double coupling with a fresh solution of activated Fmoc-Silaproline-OH. Consider increasing the coupling time or using microwave-assisted synthesis to overcome the steric barrier.[3]

• Aggregation: For longer sequences, peptide aggregation can hinder reaction kinetics. Using a lower loading resin, incorporating pseudoproline dipeptides in other parts of the sequence, or using chaotropic salts during washes can mitigate aggregation.[5]

Part 2: Solution-Phase Synthesis of a Silaproline-Containing Dipeptide

Solution-phase peptide synthesis is advantageous for large-scale production and for the synthesis of short peptide fragments. This section outlines a protocol for the synthesis of a model dipeptide, such as Z-Ala-Sip-OMe.

Core Principles of Solution-Phase Synthesis

This method involves the coupling of an N-protected amino acid with a C-protected amino acid in an organic solvent, followed by purification of the resulting dipeptide.

Sources

• 1. Influence of silaproline on peptide conformation and bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]

Application Notes & Protocols: A Guide to Rhodium-Catalyzed Synthesis of Azaspiro Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Azaspirocyclic scaffolds are integral three-dimensional structures in modern medicinal chemistry. Their inherent rigidity and defined exit vectors offer a unique advantage in designing highly specific and potent therapeutic agents by locking pharmacophoric elements in a biologically active conformation. The development of efficient and stereoselective methods to access these complex architectures is therefore a paramount objective in synthetic chemistry. Rhodium catalysis has emerged as a dominant strategy, providing powerful and versatile tools for the construction of azaspiro compounds with high levels of control over yield and stereoselectivity.

This guide provides an in-depth exploration of key rhodium-catalyzed methodologies for the synthesis of azaspiro compounds. It moves beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights into reaction mechanisms, scope, and practical execution.

Dirhodium(II)-Catalyzed Intramolecular Cyclopropanation

One of the most robust and widely utilized methods for constructing azaspiro[n.2]alkanes involves the dirhodium(II)-catalyzed reaction of a diazo compound with a tethered exocyclic olefin. This transformation proceeds via a transient rhodium carbene intermediate, which undergoes a highly stereocontrolled cyclopropanation.

Causality and Mechanistic Insight

The choice of a dirhodium tetracarboxylate catalyst, such as Rh₂(OAc)₄ or its chiral analogues, is critical. These "paddlewheel" complexes readily react with diazo compounds to extrude dinitrogen, forming a highly electrophilic rhodium carbene species. The ligands on the dirhodium core play a crucial role in modulating the reactivity and, most importantly, the stereoselectivity of the subsequent cyclopropanation. Chiral ligands create a defined steric and electronic environment around the active site, enabling facial discrimination of the incoming olefin and controlling the absolute stereochemistry of the newly formed spirocyclic center.[1][2][3]

The stereochemical outcome is dictated by the precise fit of the substrate within the chiral pocket of the catalyst during the transition state.[1][2] Donor/acceptor carbenes, typically derived from α-diazo-β-ketoesters or similar structures, are particularly effective as the "acceptor" group stabilizes the carbene, preventing unwanted side reactions, while the "donor" group facilitates the desired transformation.

Sources

• 1. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Stability of organosilicon molecules in aqueous and acidic conditions

Status: Operational Operator: Senior Application Scientist Ticket ID: Si-STAB-2026-AQ

Welcome to the Si-Support portal. You are likely here because your silicon-containing molecule is behaving unpredictably—either your protecting group fell off too early, your silane coupling agent turned into a gel, or your novel "sila-drug" candidate is metabolizing too fast in gastric simulations.

Organosilicon chemistry offers a powerful "Silicon Switch" for bioisosterism and synthesis, but the Si-heteroatom bond is thermodynamically strong yet kinetically labile.[1][2] This guide addresses the stability of organosilicon motifs in aqueous and acidic environments, moving beyond basic textbook definitions to field-proven troubleshooting.

Module 1: Silyl Ether Protecting Groups

User Issue: "My TBDMS (TBS) group is cleaving prematurely during a mild acidic workup."

The Root Cause: Steric Access to the Silicon Center

In acidic aqueous media, the cleavage of silyl ethers (

) is driven by the protonation of the oxygen atom, making it an excellent leaving group. Water then attacks the silicon atom. Unlike carbon, silicon allows for a hypervalent, pentacoordinate transition state.

The Causality: The rate of this nucleophilic attack is dictated almost entirely by steric bulk around the silicon atom. Electronic effects are secondary. If your TBS group is failing, the protonated intermediate is too accessible to water.

Troubleshooting Protocol: The Steric Escalation

Do not simply re-run the reaction colder. Switch the architecture.

• Assess the Acid Strength: If using acetic acid (AcOH), TBS should be stable. If using dilute HCl or TFA, TBS is vulnerable.

• The TIPS Solution: Switch to Triisopropylsilyl (TIPS).[3] The isopropyl groups form a "bucket" around the silicon, retarding hydrolysis by orders of magnitude compared to TBS.

• The TBDPS Solution: If acid stability is paramount but you need fluoride lability later, use tert-Butyldiphenylsilyl (TBDPS).

Data: Relative Stability in Acidic Media

The following table normalizes hydrolysis rates relative to the Trimethylsilyl (TMS) group (which is extremely labile).[3]

Protecting Group	Abbr.	Relative Stability ( )	Recommended Use Case
Trimethylsilyl	TMS	1	Never for acid stability; only for transient protection.
Triethylsilyl	TES	64	Mild stability; useful if selective deprotection is needed.[4]
tert-Butyldimethylsilyl	TBS/TBDMS	20,000	Standard baseline. Stable to mild acid/workup.
Triisopropylsilyl	TIPS	700,000	High acid stability. Survives dilute TFA.
tert-Butyldiphenylsilyl	TBDPS	5,000,000	Extreme acid stability.

(Data derived from solvolysis rates in acidic methanol [1, 2])

Decision Logic: Selecting the Right Group

Caption: Logic flow for selecting silyl protecting groups based on environmental acidity.

Module 2: Protodesilylation in Drug Design

User Issue: "My aryl-silane drug candidate is losing the silicon moiety in simulated gastric fluid (SGF)."

The Root Cause: Ipso-Substitution ( )

In Medicinal Chemistry, replacing a carbon atom with silicon (a "Silicon Switch") is a strategy to alter lipophilicity and metabolic profile [3]. However, Silicon-Carbon (

) bonds on aromatic rings are susceptible to Protodesilylation —the replacement of the silyl group by a proton.

Mechanism:

• Protonation: The aromatic ring is protonated at the position attached to silicon (ipso attack).

• Stabilization: Carbon is more electronegative than silicon. The Silicon atom stabilizes the positive charge on the

  -carbon (the carbocation intermediate) through the -silicon effect (hyperconjugation).

• Cleavage: This stabilization lowers the activation energy for the attack, making the Si-C bond break faster than a standard C-H bond would form.

Troubleshooting & Stabilization Strategy

To prevent this in acidic biological media (like the stomach):

• Deactivate the Ring: Add Electron-Withdrawing Groups (EWGs) like

  , , or to the aromatic ring. This destabilizes the transition state (sigma complex) and retards protonation.

• Remove Electron Donors: Avoid methoxy (

  ) or amino groups para or ortho to the silicon, as they drastically accelerate protodesilylation [4].

• Steric Blocking: Bulky groups ortho to the silicon can physically block the proton's approach.

Visualization: The Protodesilylation Pathway

Caption: Mechanism of acid-catalyzed protodesilylation showing the critical sigma-complex intermediate.

Module 3: Aqueous Solubility & Silanediols

User Issue: "My silanediol protease inhibitor is precipitating or changing activity over time in buffer."

The Root Cause: Condensation Equilibrium

Silanediols (

) are often used as transition-state analogues for hydrolytic enzymes (bioisosteres of the hydrated carbonyl). While they look like stable diols, they exist in a dynamic equilibrium. In aqueous media, this equilibrium is pH and concentration-dependent. At high concentrations or neutral-to-basic pH, they condense into dimers (disiloxanes) and oligomers, leading to precipitation [5].

Protocol: Determining Hydrolytic Stability ( )

To validate if your molecule is stable enough for a biological assay, you must determine its half-life in the assay buffer.

Methodology: 1H NMR Kinetics

• Preparation: Dissolve the organosilicon compound (approx. 5-10 mM) in the deuterated buffer of interest (e.g.,

  with for acidic pH, or phosphate buffer).

  • Note: If solubility is low, use a co-solvent like

    or (keep <10% to mimic aqueous conditions).

• Internal Standard: Add a non-reactive internal standard (e.g., 1,3,5-trimethoxybenzene or maleic acid) at a known concentration. This corrects for shimming errors or precipitation.

• Acquisition:

  • T=0: Acquire an immediate spectrum. Focus on the chemical shift of the alkyl groups attached to silicon (e.g., Si-Me groups usually appear near 0 ppm).

  • Time Course: Acquire spectra at set intervals (e.g., every 15 mins for 2 hours, then hourly).

• Analysis:

  • The hydrolysis product (silanol/siloxane) will show a distinct chemical shift change for the

    -protons or Si-Me protons.

  • Integrate the starting material peak (

    ) vs. the Internal Standard ( ).

  • Plot

    vs. time. The slope is .

  • Calculate Half-life:

    .

Acceptance Criteria:

• For High-Throughput Screening (HTS):

  hours is preferred.

• If

  hour, the compound is effectively a prodrug or an artifact generator.

References

• BenchChem Technical Support. (2025).[3] A Comparative Guide to the Stability of TBS and TIPS Protecting Groups in Acidic and Basic Conditions. Link

• Gelest, Inc. (2020). Deprotection of Silyl Ethers - Technical Library. Link

• Showell, G. A., & Mills, J. S. (2003).[2] Chemistry challenges in lead optimization: silicon isosteres in drug discovery. Drug Discovery Today. Link

• Yao, W., et al. (2018).[5] An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. Journal of Organic Chemistry. Link

• Laubie, B., et al. (2013).[6] Silicone-based surfactant degradation in aqueous media. Science of The Total Environment. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 5. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes [organic-chemistry.org]
• 6. Silicone-based surfactant degradation in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Hydrosilane Reactivity in Catalytic Cycles

Welcome to the Technical Support Center for managing hydrosilane reactivity. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of hydrosilyation reactions. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental challenges. Our goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your work.

Introduction to Hydrosilylation

Hydrosilylation, the addition of a silicon-hydrogen (Si-H) bond across an unsaturated bond, is a cornerstone of organosilicon chemistry.[1][2][3] This powerful and versatile reaction is widely used in the synthesis of a vast array of materials, from silicone polymers to complex organic molecules in the pharmaceutical industry.[2][4] While the reaction is often efficient and high-yielding, its success hinges on the careful management of the reactivity of the hydrosilane reagent and the stability of the catalyst.[5]

This guide will delve into the common issues encountered during catalytic hydrosilylation, providing practical solutions and preventative measures.

Frequently Asked Questions (FAQs)

Q1: My hydrosilylation reaction is sluggish or not proceeding to completion. What are the likely causes?

A1: Several factors can contribute to a slow or incomplete reaction. A systematic approach to troubleshooting is recommended:

• Catalyst Activity: The catalyst is the most critical component.

  • Catalyst Poisoning: Platinum catalysts are highly susceptible to poisoning by sulfur compounds, chlorides, and even atmospheric oxygen.[5] Ensure all reagents and solvents are of high purity and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen).

  • Catalyst Deactivation: Platinum catalysts can deactivate through the formation of inactive colloidal platinum particles, often observed as a black precipitate.[1][2][6] This can be influenced by reaction temperature and the nature of the ligands on the catalyst.[1][2] Consider using catalysts with bulky ligands or additives like cyclooctadienes to enhance stability.[7]

  • Incorrect Catalyst Choice: The choice of catalyst is substrate-dependent. For instance, some iron and cobalt complexes show high activity for specific alkene hydrosilylations.[8][9] For challenging substrates, screening different catalysts (e.g., Karstedt's, Speier's, Ashby's) may be necessary.[1]

• Reactant Purity: Impurities in either the hydrosilane or the unsaturated substrate can inhibit the reaction or lead to unwanted side reactions.[5] It is crucial to use freshly distilled or purified reagents.

• Reaction Conditions:

  • Temperature: While higher temperatures can increase the reaction rate, they can also promote catalyst deactivation and side reactions.[10] The optimal temperature range is typically between 0°C and 150°C.[7] Careful temperature control is essential, especially for highly exothermic reactions, to prevent dangerous runaways.[10][11]

  • Solvent: The choice of solvent can influence catalyst solubility and stability.[7] Ensure the chosen solvent is anhydrous and free of coordinating impurities.

• Inhibitors: Some commercial silicone formulations contain inhibitors to control the cure rate at room temperature.[1] If you are using such a system, the inhibitor may be preventing the reaction from proceeding.

Q2: I am observing the formation of unexpected side products. What are the common side reactions in hydrosilylation?

A2: Hydrosilylation can be accompanied by several side reactions that reduce the yield of the desired product and complicate purification.[1][2]

• Isomerization of the Alkene: Platinum catalysts, particularly Karstedt's catalyst, can catalyze the isomerization of terminal alkenes to internal alkenes.[1][2][8] These internal isomers are often less reactive towards hydrosilylation.[8] This can be minimized by using catalysts with higher selectivity or by carefully controlling the reaction time and temperature.

• Dehydrogenative Silylation: This side reaction leads to the formation of a vinylsilane and hydrogen gas. It is more common with certain transition metal catalysts like those based on iron and cobalt.[1][2]

• Hydrogenation of the Alkene: The catalyst can sometimes promote the hydrogenation of the unsaturated substrate, especially if there are sources of hydrogen in the reaction mixture.[1]

• Reaction with Active Hydrogens: Hydrosilanes can react with compounds containing active hydrogens, such as water and alcohols, to produce hydrogen gas and siloxanes.[10] This not only consumes the hydrosilane but can also create a fire or explosion hazard due to the flammable nature of hydrogen gas.[10] It is imperative to use anhydrous reagents and solvents.

• Redistribution Reactions: Some silanes, particularly phenylsilanes, can undergo ligand redistribution in the presence of certain catalysts, leading to a mixture of silane products.[12]

Q3: My product is discolored (black, golden, or grey). How can I purify it?

A3: Discoloration, typically black or dark golden, is often due to the formation of colloidal platinum particles (platinum black) from catalyst decomposition.[1][13]

• Activated Carbon Treatment: A common and effective method is to treat the reaction mixture with activated carbon (charcoal).[13] The carbon adsorbs the colloidal metal particles. The mixture is typically stirred for several hours and then filtered through a pad of celite or a fine frit to remove the carbon.[13]

• Silica Gel Chromatography: For less polar products, filtration through a short plug of silica gel can be effective at removing the colored impurities.[13] However, be aware that highly polar products may adhere to the silica.

• Salting Out: For water-soluble products like those derived from polyethylene glycol (PEG), a salting-out procedure can be employed. After diluting the reaction mixture with water and treating with charcoal, adding a large amount of salt (like NaCl) can help precipitate the product, which can then be filtered.[13]

Q4: How can I monitor the progress of my hydrosilylation reaction?

A4: Real-time monitoring is crucial for optimizing reaction conditions and ensuring complete conversion.

• Infrared (IR) Spectroscopy: The disappearance of the Si-H stretching band, typically around 2100-2260 cm⁻¹, is a reliable indicator of hydrosilane consumption.[14][15] In-situ IR spectroscopy provides real-time data on the reaction kinetics.[15][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The Si-H proton signal, usually found between 3.5 and 5.0 ppm, can be monitored to track the consumption of the hydrosilane.[14][17]

  • ²⁹Si NMR: This technique can provide detailed information about the formation of the desired product and any silicon-containing byproducts.

• Gas Chromatography (GC): GC can be used to monitor the disappearance of the starting materials and the appearance of the product, provided the components are sufficiently volatile.

Troubleshooting Guides

This section provides a structured approach to resolving common experimental issues.

Troubleshooting Catalyst-Related Issues

Symptom	Potential Cause	Recommended Action
No reaction or very slow reaction	Catalyst poisoning	Use high-purity, anhydrous reagents and solvents.[5] Ensure the reaction is performed under an inert atmosphere.[5]
Catalyst deactivation (black precipitate)	Lower the reaction temperature.[7] Consider using a more stable catalyst or adding a stabilizing agent like a cyclodiene.[7]
Incorrect catalyst for the substrate	Screen different platinum catalysts (e.g., Karstedt's, Speier's) or consider non-platinum alternatives.[1][18]
Reaction starts but then stops	Progressive catalyst deactivation	This is a known issue with some platinum catalysts.[7] Adding a fresh portion of the catalyst may restart the reaction, but optimizing conditions to prevent deactivation is preferable.
Product is discolored	Formation of colloidal platinum	After the reaction is complete, treat the mixture with activated carbon and filter through celite.[13]

Troubleshooting Substrate and Reagent Issues

Symptom	Potential Cause	Recommended Action
Low yield of desired product	Isomerization of the alkene substrate	Monitor the reaction closely and stop it once the starting alkene is consumed. Consider a more selective catalyst.[8]
Presence of impurities in reagents	Purify all starting materials before use.[5]
Gas evolution (bubbling)	Reaction of hydrosilane with protic impurities (water, alcohols)	Use rigorously dried solvents and reagents.[10]
Formation of multiple products	Dehydrogenative silylation or other side reactions	Adjust the catalyst and reaction conditions. Lower temperatures often favor the desired hydrosilylation pathway.[1][2]
Difficulty in purifying the product	Similar polarity of product and unreacted starting materials	If possible, use a slight excess of the less valuable reagent to drive the reaction to completion. Consider alternative purification techniques like distillation if the product is volatile.[19]

Experimental Protocols

Protocol 1: General Procedure for a Small-Scale Hydrosilylation Reaction

Safety Note: Hydrosilanes can be flammable and may react with moisture to produce flammable hydrogen gas.[20][21] Some reactions can be highly exothermic.[11] Always work in a well-ventilated fume hood, under an inert atmosphere, and behind a safety shield. Wear appropriate personal protective equipment (PPE), including safety glasses, flame-resistant lab coat, and gloves.[22][23]

• Preparation: Dry all glassware in an oven at >120°C overnight and cool under a stream of dry nitrogen or argon.

• Reaction Setup: Assemble the reaction flask with a magnetic stir bar, a condenser, and a nitrogen/argon inlet.

• Reagent Addition:

  • To the flask, add the unsaturated substrate (1.0 eq) and the anhydrous solvent (e.g., toluene, THF).

  • Begin stirring and ensure the system is under a positive pressure of inert gas.

  • Add the hydrosilane (1.0-1.2 eq) via syringe.

  • Add the catalyst solution (typically 1-100 ppm of Pt) via syringe.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 50-80°C).

  • Monitor the reaction progress by TLC, GC, or in-situ IR/NMR.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If the solution is discolored, add activated carbon and stir for 2-4 hours.

  • Filter the mixture through a pad of celite, washing with a suitable solvent.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography, distillation, or recrystallization.

Protocol 2: Monitoring Reaction Progress by ¹H NMR

• Sample Preparation: At various time points, carefully withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture under an inert atmosphere.

• Dilution: Dilute the aliquot with a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum.

• Analysis: Integrate the signal corresponding to the Si-H proton of the starting hydrosilane and a stable, well-resolved peak from the product or an internal standard. The decrease in the integral of the Si-H peak relative to the reference peak indicates the extent of the reaction.[17]

Visualizing Catalytic Cycles and Workflows

The Chalk-Harrod Mechanism

The Chalk-Harrod mechanism is a widely accepted model for platinum-catalyzed hydrosilylation.[3][5]

Caption: A simplified representation of the Chalk-Harrod mechanism for hydrosilylation.

Troubleshooting Workflow for a Failed Hydrosilylation Reaction

Caption: A logical workflow for troubleshooting failed hydrosilylation reactions.

References

• Platinum-Catalyzed Hydrosilylation in Polymer Chemistry. Polymers (Basel). [Link]

• Hydrosilylation Reaction Profiling | Application Note. Mettler Toledo. [Link]

• Platinum catalyzed hydrosilylation reactions utilizing cyclodiene additives.

• Platinum Catalysis Revisited—Unraveling Principles of Catalytic Olefin Hydrosilylation. ACS Catalysis. [Link]

• Mastering Hydrosilylation: Key Factors for Catalyst Success. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• SID3537.0 GHS EU English SDS. Amazon S3. [Link]

• Hydrosilylation – Knowledge and References. Taylor & Francis. [Link]

• Hydrosilylation as an efficient tool for polymer synthesis and modification with methacrylates. RSC Publishing. [Link]

• Hydrosilylation and Silane Polymerization Catalyzed by Group 4 Amidometallocene Cations. Cronfa - Swansea University. [Link]

• Optimization and intensification of hydrosilylation reaction using microreactor system. ResearchGate. [Link]

• Silane. Airgas. [Link]

• Perspectives of Hydrosilylation Reactions. DOKUMEN.PUB. [Link]

• Hydrosilylation: Removing black/golden colour from product. Reddit. [Link]

• Evaluating the Aqueous Stability of Alkyl‐/Aryl‐Hydrosilanes by NMR Spectroscopy and GC‐MS. ChemMedChem. [Link]

• NMR reaction monitoring robust to spectral distortions. ChemRxiv. [Link]

• Product: Silane. Praxair. [Link]

• Potential hazard in hydrosilylation of D4Vi with D4H. American Chemical Society. [Link]

• Examples of non-platinum hydrosilylation catalysts. ResearchGate. [Link]

• Removing remaining triphenylsilane in hydrosilylation reaction. Reddit. [Link]

• What side products can you expect from hydrosilylation reaction with styrenes?. ResearchGate. [Link]

• Ga+-catalyzed hydrosilylation? About the surprising system Ga+/HSiR3/olefin, proof of oxidation with subvalent Ga+ and silylium catalysis with the weakly coordinating [Al(ORF)4]− anion ([pf]−). Chemical Science. [Link]

• Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications. Polymers (Basel). [Link]

• Catalytic Hydrosilane Synthesis via Reduction of Alkoxysilanes with Boranes. Hokkaido University. [Link]

• Platinum‐Based Heterogeneously Catalyzed Hydrosilylation. qualitas1998.net. [Link]

• In Situ Determination of the Active Catalyst in Hydrosilylation Reactions Using Highly Reactive Pt(0) Catalyst Precursors. Journal of the American Chemical Society. [Link]

• Platinum-Catalyzed Hydrosilylation in Polymer Chemistry. MDPI. [Link]

• Alkene Hydrosilylation Using Tertiary Silanes with α-Diimine Nickel Catalysts. Redox-Active Ligands Promote a Distinct Mechanistic Pathway from Platinum Catalysts. ACS Catalysis. [Link]

• Mechanistic insights into reductive deamination with hydrosilanes catalyzed by B(C6F5)3: A DFT study. National Institutes of Health. [Link]

• Hydrosilylation. Wikipedia. [Link]

• Silane Safety Guide. Scribd. [Link]

• Alkene Hydrosilylation Using Tertiary Silanes with α-Diimine Nickel Catalysts. Redox-Active Ligands Promote a Distinct Mechanistic Pathway from Platinum Catalysts. ACS Publications. [Link]

• In Situ Determination of the Active Catalyst in Hydrosilylation Reactions Using Highly Reactive Pt(0) Catalyst Precursors. Semantic Scholar. [Link]

• Hydrosilylation Reactions Catalyzed by Rhenium. MDPI. [Link]

• Catalytic hydrogen atom transfer from hydrosilanes to vinylarenes–Alkali metal Lewis base catalysed hydrosilylation and polymerization. Royal Society of Chemistry. [Link]

• Sustainable Catalysis: Movement Away from Precious Metals in Hydrosilylation. GRAPHITE. [Link]

• Direct and Transfer Hydrosilylation Reactions Catalyzed by Fully or Partially Fluorinated Triarylboranes: A Systematic Study. Organometallics. [Link]

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